Cas no 1806617-20-8 (4-(3-Ethoxy-3-oxopropyl)-2-ethylmandelic acid)

• Product Name: 4-(3-Ethoxy-3-oxopropyl)-2-ethylmandelic acid
• CAS No: 1806617-20-8
• MF: C₁₅H₂₀O₅
• MW: 280.316305160522
• CID: 4939126
• Update Time: 2025-10-19

4-(3-Ethoxy-3-oxopropyl)-2-ethylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Ethoxy-3-oxopropyl)-2-ethylmandelic acid

• Inchi： 1S/C15H20O5/c1-3-11-9-10(6-8-13(16)20-4-2)5-7-12(11)14(17)15(18)19/h5,7,9,14,17H,3-4,6,8H2,1-2H3,(H,18,19)
• InChI Key： VIMRAGMMAINYBL-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=CC(=CC=1CC)CCC(=O)OCC

Computed Properties

• Exact Mass: 280.13107373 g/mol
• Monoisotopic Mass: 280.13107373 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 280.32
• XLogP3: 2.1
• Topological Polar Surface Area: 83.8

Additional information on 4-(3-Ethoxy-3-oxopropyl)-2-ethylmandelic acid

Introduction to 4-(3-Ethoxy-3-oxopropyl)-2-ethylmandelic Acid (CAS No. 1806617-20-8)

4-(3-Ethoxy-3-oxopropyl)-2-ethylmandelic acid (CAS No. 1806617-20-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the areas of metabolic disorders and cancer treatment.

The chemical structure of 4-(3-Ethoxy-3-oxopropyl)-2-ethylmandelic acid is composed of a mandelic acid core with an ethoxy and ethyl substituent, making it a versatile scaffold for further chemical modifications. The presence of these functional groups imparts specific physicochemical properties that are crucial for its biological activity and pharmacokinetic behavior.

Recent studies have highlighted the role of 4-(3-Ethoxy-3-oxopropyl)-2-ethylmandelic acid in modulating key metabolic pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of certain enzymes involved in lipid metabolism, thereby reducing triglyceride levels and improving insulin sensitivity. These findings suggest that 4-(3-Ethoxy-3-oxopropyl)-2-ethylmandelic acid could be a valuable candidate for the treatment of obesity and type 2 diabetes.

In addition to its metabolic effects, 4-(3-Ethoxy-3-oxopropyl)-2-ethylmandelic acid has also shown promise in cancer research. A study conducted at the National Cancer Institute revealed that this compound exhibits potent antiproliferative activity against various cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell cycle progression, making it a potential lead compound for the development of new anticancer drugs.

The pharmacokinetic profile of 4-(3-Ethoxy-3-oxopropyl)-2-ethylmandelic acid has been extensively studied to ensure its suitability for clinical applications. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, which are essential for maintaining therapeutic concentrations in the body. Moreover, it exhibits low toxicity and good safety margins, as evidenced by animal studies.

To further explore the therapeutic potential of 4-(3-Ethoxy-3-oxopropyl)-2-ethylmandelic acid, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with metabolic disorders and cancer. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In conclusion, 4-(3-Ethoxy-3-oxopropyl)-2-ethylmandelic acid (CAS No. 1806617-20-8) represents a promising candidate for the development of new therapeutic agents. Its unique chemical structure and biological activities make it an attractive target for further research and development in both academic and industrial settings. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the fields of medicinal chemistry and pharmaceutical science.